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Compound of Interest

Compound Name: Tnik-IN-3

Cat. No.: B12412357

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions and
working concentrations of Tnik-IN-3, a potent and selective inhibitor of Traf2- and Nck-
interacting kinase (TNIK). Adherence to these guidelines is crucial for ensuring experimental

reproducibility and accuracy.

Introduction

Tnik-IN-3 is a small molecule inhibitor targeting TNIK, a serine/threonine kinase integral to the
Whnt signaling pathway.[1][2] Dysregulation of the Wnt pathway is implicated in various cancers,
making TNIK a promising target for therapeutic development.[3][4][5] Tnik-IN-3 has
demonstrated inhibitory activity against TNIK with an IC50 of 0.026 uM and has also been
shown to inhibit other kinases such as Flt4, Flt1, and DRAK1 at slightly higher concentrations.
[6][7] Accurate preparation of Tnik-IN-3 solutions is the first critical step for in vitro and in vivo
studies investigating its therapeutic potential.

Tnik-IN-3 Properties

A summary of the key physical and chemical properties of Tnik-IN-3 is provided in the table

below.
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Property Value Reference
Molecular Weight 387.41 g/mol [6]1[8]
Formula C23H18FN30:2 [8]

Purity >98% (typical) [6][9]
Appearance Solid [8]

Stock Solution Preparation

Objective: To prepare a high-concentration stock solution of Tnik-IN-3 in a suitable solvent for
long-term storage and subsequent dilution to working concentrations.

Materials:

¢ Tnik-IN-3 powder

o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile, nuclease-free microcentrifuge tubes or vials
o Calibrated analytical balance

o Vortex mixer

» Ultrasonic bath (recommended)

Protocol:

» Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of the stock solution.

» Weighing Tnik-IN-3: Carefully weigh the desired amount of Tnik-IN-3 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
3.8741 mg of Tnik-IN-3.
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e Dissolution in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the Tnik-IN-3 powder. To continue the example, add 1 mL of DMSO to the 3.8741 mg of
Tnik-IN-3.

e Solubilization: Tnik-IN-3 is highly soluble in DMSO, with a reported solubility of up to 83.33
mg/mL.[8][10] To ensure complete dissolution, vortex the solution vigorously. Sonication in
an ultrasonic bath for a few minutes is recommended to aid dissolution.[6] Visually inspect
the solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term stability.[11][12]

Storage and Stability:

Condition Duration Reference
Powder at -20°C Up to 3 years [6]

In DMSO at -20°C Up to 1 month [11][13]

In DMSO at -80°C Up to 6 months [11][13]

Working Solution Preparation

Objective: To dilute the concentrated Tnik-IN-3 stock solution to the desired final concentration
for use in various experimental assays.

Materials:

¢ Tnik-IN-3 stock solution (e.g., 10 mM in DMSO)
o Appropriate cell culture medium or assay buffer
« Sterile dilution tubes

Protocol:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.abmole.com/literature/tnik-in-3-coa.html
https://file.medchemexpress.com/batch_PDF/HY-145293/TNIK-IN-3-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/tnik_in_3
https://www.medchemexpress.com/tnik-in-3.html
https://dcchemicals.com/product_show-tnik-in-3.html?datasheet=datasheet
https://www.targetmol.com/compound/tnik_in_3
https://www.medchemexpress.com/tnik-in-3.html
https://www.medchemexpress.com/tnik-in-1.html
https://www.medchemexpress.com/tnik-in-3.html
https://www.medchemexpress.com/tnik-in-1.html
https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.benchchem.com/product/b12412357?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12412357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Pre-warming: Before use, gently thaw the frozen Tnik-IN-3 stock solution aliquot and pre-
warm it to 37°C.[6] It is also recommended to pre-warm the cell culture medium or buffer to
37°C to prevent precipitation of the compound upon dilution.[6]

Serial Dilution (Recommended): To achieve low micromolar or nanomolar working
concentrations, it is advisable to perform serial dilutions. For instance, to prepare a 10 uM
working solution from a 10 mM stock, first prepare an intermediate dilution (e.g., 1 mM or
100 pM) in DMSO.

Final Dilution: Add the calculated volume of the Tnik-IN-3 stock or intermediate dilution to
the final volume of the pre-warmed cell culture medium or assay buffer. Mix thoroughly by
gentle inversion or pipetting. For example, to make 1 mL of a 10 uM working solution from a
10 mM stock, add 1 pL of the stock solution to 999 pL of medium.

Immediate Use: It is recommended to use the freshly prepared working solution immediately
for experiments.

Recommended Working Concentrations:

The optimal working concentration of Tnik-IN-3 will vary depending on the cell type and the
specific assay. The following table provides a range of concentrations reported in the literature
for various applications.

Concentration

Application Cell Line(s) Reference
Range

Cell Viability Assays HCT116, DLD-1 0.1 - 100 puM [11][14]
Colony Formation

HCT116, DLD-1 2.5-40 uM [11][14]
Assays
Cell Migration Assays HCT116, DLD-1 5-20 uM [11][24]
Western Blot (Wnt

HCT116 5-40 uM [11]
pathway)
Western Blot (JNK

HelLa 5-20 uM [11][14]

pathway)
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Experimental Workflow
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Caption: Workflow for Tnik-IN-3 stock and working solution preparation.

TNIK Signaling Pathway

Traf2- and Nck-interacting kinase (TNIK) is a member of the germinal center kinase (GCK)
family.[15] It plays a crucial role as an activator of the canonical Wnt signaling pathway.[3][15]
In this pathway, TNIK interacts with and phosphorylates T-cell factor 4 (TCF4), a key
transcription factor.[3] This phosphorylation event is essential for the transcription of Wnt target
genes, which are involved in cell proliferation and survival.[1][3] TNIK also participates in the c-
Jun N-terminal kinase (JNK) signaling pathway and is involved in regulating the actin
cytoskeleton.[15]
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Caption: Simplified TNIK signaling pathway in Wnt activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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